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Compound of Interest

Compound Name: 3-(Thiophen-2-ylthio)butanoic acid

Cat. No.: B054045 Get Quote

An In-depth Technical Guide to 3-Thiophen-2-
ylsulfanylbutanoic Acid
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-thiophen-2-ylsulfanylbutanoic acid, with a particular focus on the (S)-

enantiomer, a key intermediate in the synthesis of pharmacologically active compounds such

as Dorzolamide.[1][2] This document is intended for researchers, scientists, and professionals

in the field of drug development and medicinal chemistry.

Chemical Identity and Physical Properties
3-Thiophen-2-ylsulfanylbutanoic acid is a chiral organic compound featuring a thiophene ring

linked via a thioether bond to a butanoic acid backbone. The presence of a stereocenter at the

C3 position gives rise to two enantiomers, (S) and (R). The (S)-enantiomer is of particular

industrial importance.

Table 1: Physical and Chemical Properties of (S)-3-Thiophen-2-ylsulfanylbutanoic Acid
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Property Value Source(s)

Molecular Formula C₈H₁₀O₂S₂ [1][2][3][4][5]

Molecular Weight 202.29 g/mol [1][2][3][4][5]

CAS Number 133359-80-5 ((S)-enantiomer) [1][3][4]

Appearance
White to off-white solid or oily

liquid
[2][6]

Density 1.303 g/cm³ [2][3]

Boiling Point
354.61 °C at 760 mmHg

(Predicted)
[1][2][3]

Flash Point 168.262 °C [3]

pKa 4.25 ± 0.10 (Predicted) [1][2][4]

LogP 2.70340 [3]

Storage Temperature 2-8 °C [1][2]

Spectral Data
Spectroscopic data is crucial for the structural elucidation and purity assessment of 3-thiophen-

2-ylsulfanylbutanoic acid.

Table 2: ¹H NMR Spectral Data for (S)-3-Thiophen-2-ylsulfanylbutanoic Acid
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Chemical
Shift (δ)
ppm

Multiplicity Integration Assignment
Coupling
Constant
(J) Hz

Source(s)

7.45 d 1H Thiophene-H 5.5 [7]

7.02 d 1H Thiophene-H 5.5 [7]

3.80 ddq 1H CH 11.4, 3.2, 6.9 [7]

2.89 dd 1H CH₂ 3.2, 16.8 [7]

2.69 dd 1H CH₂ 11.4, 16.8 [7]

1.49 d 3H CH₃ 6.9 [7]

Solvent:

CDCl₃

Chemical Synthesis
The (S)-enantiomer of 3-thiophen-2-ylsulfanylbutanoic acid is a valuable chiral intermediate.[8]

A common synthetic route involves the reaction of 2-mercaptothiophene with a suitable chiral

starting material.

Experimental Protocol: Synthesis of (S)-3-(2-
Thienylthio)butyric Acid
This protocol is adapted from a patented synthesis method.[8]

Materials:

2-Mercaptothiophene

(R)-(+)-β-Methyl-β-propiolactone

Triethylamine

Tetrahydrofuran (THF)
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5N Hydrochloric acid

Ethyl acetate

Sodium sulfate

Silica gel for chromatography

Procedure:

A solution of 2-mercaptothiophene and triethylamine in THF is prepared.

(R)-(+)-β-Methyl-β-propiolactone is added to the solution.

The reaction mixture is stirred at a controlled temperature of 20-25°C for approximately 2-5

hours until the reaction is substantially complete.[8]

The reaction mixture is then worked up by adjusting the pH to 2.0 with 5N hydrochloric acid.

The product is extracted into ethyl acetate.

The organic layer is dried over sodium sulfate and concentrated under reduced pressure to

yield an oil.

The crude product is purified by silica gel chromatography (10% ethyl acetate/hexanes) to

afford (S)-3-(2-thienylthio)butyric acid.[8]

Logical Workflow for the Synthesis of (S)-3-Thiophen-2-ylsulfanylbutanoic Acid

Caption: Synthetic workflow for (S)-3-thiophen-2-ylsulfanylbutanoic acid.

Role in Signaling Pathways and Drug Development
While 3-thiophen-2-ylsulfanylbutanoic acid itself is not known to have direct biological signaling

activity, its derivative, Dorzolamide, is a potent carbonic anhydrase inhibitor. Carbonic

anhydrases are a family of enzymes that catalyze the rapid interconversion of carbon dioxide

and water to bicarbonate and protons. Inhibition of this enzyme in the ciliary processes of the
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eye decreases aqueous humor secretion, which in turn reduces intraocular pressure. This

makes Dorzolamide an effective treatment for glaucoma.

The synthesis of Dorzolamide from (S)-3-thiophen-2-ylsulfanylbutanoic acid involves several

subsequent chemical transformations.

Signaling Pathway of Dorzolamide (derived from the subject compound)

Caption: Mechanism of action of Dorzolamide.

Conclusion
3-Thiophen-2-ylsulfanylbutanoic acid, particularly its (S)-enantiomer, is a well-characterized

compound with significant utility as a building block in medicinal chemistry. Its physical and

chemical properties are well-defined, and established synthetic protocols allow for its efficient

production. While not biologically active in its own right, its role as a key intermediate in the

synthesis of carbonic anhydrase inhibitors like Dorzolamide underscores its importance in the

development of treatments for ocular hypertension and glaucoma. This guide provides

essential technical information to support further research and development involving this

versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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thiophen-2-ylsulfanylbutanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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